3-(Azetidin-3-yl)picolinonitrile

• Molecular Formula: C9H9N3
• Molecular Weight: 159.19 g/mol
• IUPAC Name: 3-(azetidin-3-yl)pyridine-2-carbonitrile
• InChI: InChI=1S/C9H9N3/c10-4-9-8(2-1-3-12-9)7-5-11-6-7/h1-3,7,11H,5-6H2
• InChI Key: QVLGMQVGCMIZQM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=C(N=CC=C2)C#N

Description

3-(Azetidin-3-yl)picolinonitrile is a heterocyclic compound that features both an azetidine ring and a picolinonitrile moiety The azetidine ring is a four-membered nitrogen-containing ring, while the picolinonitrile group is a derivative of pyridine with a nitrile functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Azetidin-3-yl)picolinonitrile typically involves the formation of the azetidine ring followed by its attachment to the picolinonitrile moiety. One common method involves the use of aza-Michael addition reactions, where NH-heterocycles react with methyl 2-(azetidin-3-ylidene)acetates . Another approach is the Suzuki–Miyaura cross-coupling reaction, which involves the coupling of brominated pyrazole–azetidine hybrids with boronic acids .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthetic routes mentioned above can be scaled up for industrial applications, provided that the reaction conditions are optimized for large-scale production.

Chemical Reactions Analysis

Types of Reactions

3-(Azetidin-3-yl)picolinonitrile can undergo various types of chemical reactions, including:

Oxidation: The azetidine ring can be oxidized to form azetidinones.

Reduction: The nitrile group can be reduced to form amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the azetidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products

Oxidation: Azetidinones

Reduction: Amines

Substitution: Various substituted azetidines

Scientific Research Applications

3-(Azetidin-3-yl)picolinonitrile has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly as a scaffold for designing new pharmaceuticals.

Industry: The compound is explored for its applications in materials science, including the development of new polymers and advanced materials.

Mechanism of Action

The mechanism of action of 3-(Azetidin-3-yl)picolinonitrile is not well-documented. it is believed that the compound interacts with various molecular targets and pathways, depending on its specific application. For example, in medicinal chemistry, it may act by binding to specific enzymes or receptors, thereby modulating their activity.

Comparison with Similar Compounds

3-(Azetidin-3-yl)picolinonitrile can be compared with other similar compounds, such as:

3-(Azetidin-3-yl)pyridine: Similar structure but lacks the nitrile group.

3-(Azetidin-3-yl)acetate: Contains an acetate group instead of a nitrile group.

3-(Azetidin-3-yl)benzonitrile: Contains a benzonitrile moiety instead of a picolinonitrile group.

These compounds share similar structural features but differ in their functional groups, which can significantly impact their chemical reactivity and biological activity.